Cas no 919087-93-7 (Benzoic acid, 2-nitro-5-(3-thienyl)-)

Benzoic acid, 2-nitro-5-(3-thienyl)- structure
919087-93-7 structure
Product Name:Benzoic acid, 2-nitro-5-(3-thienyl)-
CAS No:919087-93-7
MF:C11H7NO4S
MW:249.242581605911
CID:766814
PubChem ID:71425737
Update Time:2025-04-19

Benzoic acid, 2-nitro-5-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-nitro-5-(3-thienyl)-
    • 2-nitro-5-thiophen-3-ylbenzoic acid
    • 919087-93-7
    • DTXSID70844519
    • 2-Nitro-5-(thiophen-3-yl)benzoic acid
    • Inchi: 1S/C11H7NO4S/c13-11(14)9-5-7(8-3-4-17-6-8)1-2-10(9)12(15)16/h1-6H,(H,13,14)
    • InChI Key: WQFDPTIZYYAAKT-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 249.00957888g/mol
  • Monoisotopic Mass: 249.00957888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 111Ų
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